Cas no 72443-18-6 (1-isocyano-2,2-dimethylpropane)

• Product Name: 1-isocyano-2,2-dimethylpropane
• CAS No: 72443-18-6
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 543924
• PubChem ID: 2758646
• Update Time: 2025-04-23

1-isocyano-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-isocyano-2,2-dimethyl-
• 1-isocyano-2,2-dimethylpropane
• 2,2-DIMETHYLPROPYLISOCYANIDE
• 1-isocyano-2,2-dimethyl-propane
• 2,2-Dimethylpropylisocyanid
• neopentyl isocyanide
• Neopentylisocyanid
• neopentylisonitrile
• Propane,1-isocyano-2,2-dimethyl
• AKOS006295422
• DTXSID70374427
• neopentyl isonitrile
• XQBCCNOZAODMHL-UHFFFAOYSA-N
• 72443-18-6
• EN300-1842808

• MDL： MFCD04117499
• Inchi： 1S/C6H11N/c1-6(2,3)5-7-4/h5H2,1-3H3
• InChI Key： XQBCCNOZAODMHL-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CC(C)(C)C

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.18250

Additional information on 1-isocyano-2,2-dimethylpropane

Propane, 1-isocyano-2,2-dimethyl- (CAS No. 72443-18-6): A Comprehensive Overview

Propane, 1-isocyano-2,2-dimethyl-, identified by its Chemical Abstracts Service (CAS) number 72443-18-6, is a specialized organic compound with significant applications in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its role in various synthetic pathways and as a building block for more complex molecules.

The molecular structure of Propane, 1-isocyano-2,2-dimethyl- consists of a propane backbone with an isocyanide functional group at the first carbon and two methyl groups at the second carbon. This configuration imparts distinct reactivity and makes it a valuable intermediate in organic synthesis. The presence of the isocyanide group (-N=C=O) introduces a high degree of reactivity, enabling various transformations that are pivotal in the development of novel compounds.

In recent years, the study of isocyanides has seen considerable advancements, particularly in their application as ligands and reagents in coordination chemistry. The isocyanide group's ability to form stable complexes with transition metals has opened new avenues for catalytic processes. For instance, complexes formed with palladium and nickel have been explored for their potential in cross-coupling reactions, which are fundamental in constructing complex organic molecules. The reactivity of Propane, 1-isocyano-2,2-dimethyl- makes it a suitable candidate for such applications, contributing to the synthesis of pharmacologically active compounds.

Moreover, the pharmaceutical industry has leveraged the properties of Propane, 1-isocyano-2,2-dimethyl- in the development of new drug candidates. Isocyanides have been reported to exhibit various biological activities, including antimicrobial and anti-inflammatory properties. Researchers have investigated derivatives of this compound for their potential therapeutic effects. The structural motif present in Propane, 1-isocyano-2,2-dimethyl- has been incorporated into molecules designed to interact with specific biological targets. This approach has led to the discovery of novel compounds with promising pharmacological profiles.

The synthetic utility of Propane, 1-isocyano-2,2-dimethyl- extends beyond pharmaceutical applications. It serves as a precursor in the preparation of functional materials and polymers. The isocyanide group can undergo reactions such as cycloadditions and condensations, facilitating the creation of complex polymer structures. These polymers exhibit unique properties that make them suitable for advanced materials applications, including coatings and adhesives.

In academic research, Propane, 1-isocyano-2,2-dimethyl- has been used to explore new synthetic methodologies and reaction mechanisms. The compound's reactivity allows chemists to investigate fundamental processes that are crucial for understanding organic chemistry at a deeper level. For example, studies on its decomposition pathways have provided insights into the behavior of isocyanide groups under different conditions. Such knowledge is essential for designing more efficient synthetic routes and improving reaction yields.

The environmental impact of using Propane, 1-isocyano-2,2-dimethyl- has also been a point of interest. While it is not classified as an environmental hazard due to its stability and low volatility under normal conditions, researchers are continuously evaluating its ecological footprint. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. This aligns with the broader goal of sustainable chemistry practices in industrial applications.

The future prospects of Propane, 1-isocyano-2,2-dimethyl are promising as new research continues to uncover its potential applications. Advances in computational chemistry and machine learning are expected to enhance our understanding of its reactivity and utility in various fields. These tools can predict new reaction pathways and optimize synthetic strategies using this compound as a starting material.

In conclusion, Propane, 1-isocyano-2,2-dimethyl, with its CAS number 72443-18-6, remains a vital compound in chemical research and industrial applications. Its unique structural features and reactivity make it indispensable in pharmaceutical synthesis、material science，and fundamental chemical studies。 As research progresses，the full potential of this compound will continue to be realized，leading to innovative developments across multiple disciplines。